β-(Nitromethyl)benzenepropanoic Acid Methyl Ester
β-(Nitromethyl)benzenepropanoic Acid Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
34687-03-1
VCID:
VC0045921
InChI:
InChI=1S/C11H13NO4/c1-16-11(13)7-10(8-12(14)15)9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3
SMILES:
COC(=O)CC(C[N+](=O)[O-])C1=CC=CC=C1
Molecular Formula:
C11H13NO4
Molecular Weight:
223.22 g/mol
β-(Nitromethyl)benzenepropanoic Acid Methyl Ester
CAS No.: 34687-03-1
Reference Standards
VCID: VC0045921
Molecular Formula: C11H13NO4
Molecular Weight: 223.22 g/mol
| CAS No. | 34687-03-1 |
|---|---|
| Product Name | β-(Nitromethyl)benzenepropanoic Acid Methyl Ester |
| Molecular Formula | C11H13NO4 |
| Molecular Weight | 223.22 g/mol |
| IUPAC Name | methyl 4-nitro-3-phenylbutanoate |
| Standard InChI | InChI=1S/C11H13NO4/c1-16-11(13)7-10(8-12(14)15)9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3 |
| Standard InChIKey | ZJFQGMLHRHGKEV-UHFFFAOYSA-N |
| SMILES | COC(=O)CC(C[N+](=O)[O-])C1=CC=CC=C1 |
| Canonical SMILES | COC(=O)CC(C[N+](=O)[O-])C1=CC=CC=C1 |
| Synonyms | Methyl 4-Nitro-3-phenylbutanoate; Methyl 4-Nitro-3-phenylbutyrate |
| PubChem Compound | 10537045 |
| Last Modified | Nov 11 2021 |
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